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Compound of Interest

Compound Name: N,N'-Divinylharnstoffe

Cat. No.: B15396702 Get Quote

In the realm of polymer chemistry and material science, particularly in the development of

hydrogels for biomedical and pharmaceutical applications, the choice of a crosslinking agent is

pivotal in defining the final properties of the material. This guide provides a comparative

overview of two crosslinking agents: the well-established N,N'-methylenebis(acrylamide)

(MBAm) and the less-documented N,N'-Divinylurea.

Due to a significant lack of published experimental data on N,N'-Divinylurea as a hydrogel

crosslinker, this guide will provide a comprehensive, data-supported overview of N,N'-

methylenebis(acrylamide) and a theoretical comparison for N,N'-Divinylurea based on its

chemical structure and general principles of polymer chemistry. The information on N,N'-

Divinylurea should be interpreted as predictive and necessitates experimental validation.

N,N'-Methylenebis(acrylamide): The Industry
Standard
N,N'-methylenebis(acrylamide), often abbreviated as MBAm or BIS, is a widely used

crosslinking agent in the synthesis of polyacrylamide hydrogels.[1][2] Its prevalence stems from

its ability to readily copolymerize with acrylamide and other vinyl monomers via free radical

polymerization, forming a robust, three-dimensional network.[3] This network structure is

responsible for the characteristic properties of the resulting hydrogels, such as their ability to

swell in water and their mechanical integrity.[2]
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MBAm consists of two acrylamide moieties linked by a central methylene bridge. The vinyl

groups of the acrylamide are the reactive sites that participate in the polymerization process.

Hydrogel Synthesis Workflow

1. Monomer & Crosslinker Solution
(Acrylamide + MBAm in Buffer)

2. Degassing
(Remove dissolved oxygen)

3. Initiator Addition
(e.g., APS)

4. Catalyst Addition
(e.g., TEMED)

5. Polymerization
(Gel formation at room temperature)

6. Swelling & Washing
(Removal of unreacted components)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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